N-(2-chloro-4,6-dimethylphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H16ClNO2S/c1-10-4-6-13(7-5-10)20(18,19)17-15-12(3)8-11(2)9-14(15)16/h4-9,17H,1-3H3
• InChI Key: FNIDHIZZNHEMJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2Cl)C)C
• Molecular Formula: C15H16ClNO2S
• Molecular Weight: 309.8 g/mol

Description

Synthesis Analysis

The synthesis of structurally related sulfonamide compounds involves interactions with chlorosulfonic acid and detailed structural characterization through X-ray single crystal diffraction. These methods have been utilized to synthesize and characterize sterically hindered isomeric forms, revealing the importance of the specific arrangement of substituents on the benzene ring for the compound's properties (Rublova et al., 2017).

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction, highlights the compound's crystalline form and provides insights into its stereochemistry. For instance, similar compounds have been structurally characterized, revealing triclinic and monoclinic crystal systems, which underline the complexity of interactions at the molecular level (Rublova et al., 2017).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are significantly influenced by their molecular structure. The reactivity towards various reagents and the formation of hydrogen bonds are critical for understanding their chemical behavior. The ability to form different supramolecular architectures through weak intermolecular interactions illustrates the versatility and reactivity of the sulfonamide group (Shakuntala et al., 2017).

Physical Properties Analysis

The physical properties, including solubility and stability, are crucial for the compound's application in various fields. Studies have shown that modifications to the sulfonamide moiety can significantly affect these properties, highlighting the importance of structural analysis for property prediction (Mun et al., 2012).

Chemical Properties Analysis

The chemical properties of N-(2-chloro-4,6-dimethylphenyl)-4-methylbenzenesulfonamide and related compounds are influenced by the presence of the sulfonamide group and the specific substituents on the phenyl ring. These aspects affect reactivity, potential for forming derivatives, and interactions with other molecules. Studies on the reactivity and selectivity of such compounds provide valuable insights into their chemical behavior (Ebrahimi et al., 2015).

Mechanism of Action

If this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with. Many sulfonamide antibiotics work by inhibiting the enzyme dihydropteroate synthase, disrupting the synthesis of folic acid in bacteria.

Safety and Hazards

As with any chemical compound, handling “N-(2-chloro-4,6-dimethylphenyl)-4-methylbenzenesulfonamide” would require proper safety precautions. It’s important to use personal protective equipment and handle the compound in a well-ventilated area.